Cas no 2763932-34-7 (6-Ethynyl-5-fluoro-1,2-benzoxazol-3-amine)

• Product Name: 6-Ethynyl-5-fluoro-1,2-benzoxazol-3-amine
• CAS No: 2763932-34-7
• MF: C₉H₅FN₂O
• MW: 176.147205114365
• CID: 5559684
• PubChem ID: 165997692
• Update Time: 2025-10-18

6-Ethynyl-5-fluoro-1,2-benzoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-ethynyl-5-fluoro-1,2-benzoxazol-3-amine
• EN300-37383088
• 2763932-34-7
• 6-Ethynyl-5-fluoro-1,2-benzoxazol-3-amine

• Inchi： 1S/C9H5FN2O/c1-2-5-3-8-6(4-7(5)10)9(11)12-13-8/h1,3-4H,(H2,11,12)
• InChI Key： DBPYPQLBECAQGM-UHFFFAOYSA-N
• SMILES： FC1C(C#C)=CC2=C(C(N)=NO2)C=1

Computed Properties

• Exact Mass: 176.03859095g/mol
• Monoisotopic Mass: 176.03859095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52Ų

Additional information on 6-Ethynyl-5-fluoro-1,2-benzoxazol-3-amine

Research Briefing on 6-Ethynyl-5-fluoro-1,2-benzoxazol-3-amine (CAS: 2763932-34-7)

6-Ethynyl-5-fluoro-1,2-benzoxazol-3-amine (CAS: 2763932-34-7) is a fluorinated benzoxazole derivative that has recently gained attention in medicinal chemistry and drug discovery research. This compound belongs to a class of heterocyclic molecules known for their diverse biological activities, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have explored its potential as a key intermediate or pharmacophore in the synthesis of novel therapeutic agents.

The structural features of 6-Ethynyl-5-fluoro-1,2-benzoxazol-3-amine, including its ethynyl group and fluorine substitution, make it particularly interesting for structure-activity relationship (SAR) studies. The fluorine atom at the 5-position enhances metabolic stability and membrane permeability, while the ethynyl group at the 6-position provides a versatile handle for further chemical modifications through click chemistry approaches. These characteristics have led to its investigation in several drug discovery programs.

Recent patent literature (2022-2023) reveals that 6-Ethynyl-5-fluoro-1,2-benzoxazol-3-amine has been incorporated into various molecular scaffolds targeting protein kinases involved in cancer and inflammatory diseases. Particularly, its application in the development of selective JAK (Janus kinase) inhibitors has shown promising preliminary results in preclinical models of autoimmune disorders. The compound's ability to form key hydrogen bond interactions with kinase hinge regions while maintaining favorable physicochemical properties contributes to its pharmacological potential.

Synthetic methodologies for 6-Ethynyl-5-fluoro-1,2-benzoxazol-3-amine have been optimized in recent publications, with particular emphasis on regioselective fluorination and palladium-catalyzed cross-coupling reactions to introduce the ethynyl moiety. The current synthetic routes achieve yields of 65-78% with high purity (>98%), making the compound readily available for further medicinal chemistry exploration. Stability studies indicate that the compound remains stable under standard storage conditions for at least 12 months.

In vitro ADME (Absorption, Distribution, Metabolism, and Excretion) profiling of derivatives containing the 6-Ethynyl-5-fluoro-1,2-benzoxazol-3-amine core has demonstrated favorable pharmacokinetic properties, including moderate plasma protein binding (75-85%) and good metabolic stability in human liver microsomes. These characteristics suggest that this chemical scaffold may overcome some of the limitations observed with earlier benzoxazole-based compounds in clinical development.

Ongoing research is exploring the application of 6-Ethynyl-5-fluoro-1,2-benzoxazol-3-amine in PROTAC (Proteolysis Targeting Chimera) design, leveraging its ability to serve as a warhead for targeted protein degradation. Early-stage studies suggest that conjugates of this compound with E3 ligase ligands can effectively degrade target proteins in cellular models, opening new avenues for drug discovery in previously "undruggable" targets.

Future directions for research on 6-Ethynyl-5-fluoro-1,2-benzoxazol-3-amine include further optimization of its derivatives for improved target selectivity and in vivo efficacy, as well as exploration of its potential in combination therapies. The compound's versatile chemistry and favorable drug-like properties position it as a valuable building block in contemporary medicinal chemistry efforts, particularly in targeted therapy development for oncology and immunology indications.